Cas no 574732-21-1 (1-(1-Bromopropyl)-2-fluoro-benzene)

• Product Name: 1-(1-Bromopropyl)-2-fluoro-benzene
• CAS No: 574732-21-1
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 4044915
• PubChem ID: 21618252
• Update Time: 2025-06-08

1-(1-Bromopropyl)-2-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromopropyl)-2-fluoro-
• 1-(1-Bromopropyl)-2-fluoro-benzene
• SCHEMBL6258732
• 574732-21-1
• 1-(1-bromopropyl)-2-fluorobenzene

• Inchi： 1S/C9H10BrF/c1-2-8(10)7-5-3-4-6-9(7)11/h3-6,8H,2H2,1H3
• InChI Key： CBRATOXJGCNQSM-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1F)CC

Computed Properties

• Exact Mass: 215.99499g/mol
• Monoisotopic Mass: 215.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 212.7±15.0 °C at 760 mmHg

1-(1-Bromopropyl)-2-fluoro-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(1-Bromopropyl)-2-fluoro-benzene

Introduction to 1-(1-Bromopropyl)-2-fluoro-benzene (CAS No. 574732-21-1)

1-(1-Bromopropyl)-2-fluoro-benzene is a heterocyclic aromatic compound with a unique structure that combines bromine and fluorine substituents on a benzene ring. This compound, identified by the CAS registry number 574732-21-1, has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile reactivity and potential applications. The molecule consists of a benzene ring with a fluorine atom at the 2-position and a 1-bromopropyl group attached at the 1-position, making it a valuable intermediate in various synthetic processes.

The synthesis of 1-(1-Bromopropyl)-2-fluoro-benzene typically involves nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound.

One of the most notable applications of 1-(1-Bromopropyl)-2-fluoro-benzene is in the development of advanced materials, particularly in the field of electronics. The compound's ability to act as a precursor for conducting polymers has been extensively studied. Researchers have demonstrated that incorporating this compound into polymer backbones can improve electrical conductivity and thermal stability, making it a promising candidate for use in flexible electronics and organic light-emitting diodes (OLEDs).

In pharmacology, 1-(1-Bromopropyl)-2-fluoro-benzene has shown potential as an intermediate in drug discovery. Its unique electronic properties make it an ideal building block for designing molecules with specific bioactivity profiles. Recent studies have explored its role in modulating ion channels and enzyme activities, suggesting its utility in developing treatments for neurological disorders and cardiovascular diseases.

The environmental impact of 1-(1-Bromopropyl)-2-fluoro-benzene has also been a topic of interest. While it is not classified as a hazardous substance under current regulations, its degradation pathways and ecological fate are being investigated to ensure sustainable practices in its production and use. Recent research highlights the importance of proper waste management and recycling strategies to minimize its environmental footprint.

In conclusion, 1-(1-Bromopropyl)-2-fluoro-benzene (CAS No. 574732-21-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural uniqueness, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.